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Compound of Interest

Compound Name: 2-Bromo-2-ethylbutanoic acid

CAS No.: 5456-23-5

Cat. No.: B1267322

Get Quote

This technical guide provides a comprehensive overview of the chemical properties and

synthesis of 2-Bromo-2-ethylbutanoic acid, a compound of interest for researchers,

scientists, and professionals in the field of drug development and organic synthesis.

Chemical Properties
2-Bromo-2-ethylbutanoic acid is a halogenated carboxylic acid. Its fundamental chemical

data are summarized below.

Property Value

Molecular Formula C6H11BrO2[1]

Molecular Weight 195.05 g/mol [1]

IUPAC Name 2-bromo-2-ethylbutanoic acid[1]

Synonyms
2-BROMODIETHYLACETIC ACID, Butanoic

acid, 2-bromo-2-ethyl-[1]
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Synthesis Protocol: Hell-Volhard-Zelinsky
Halogenation
A primary method for the synthesis of α-bromo carboxylic acids such as 2-Bromo-2-
ethylbutanoic acid is the Hell-Volhard-Zelinsky (HVZ) reaction.[2][3] This reaction involves the

α-bromination of a carboxylic acid in the presence of a catalytic amount of phosphorus

tribromide (PBr₃) and bromine (Br₂).[2][4]

Experimental Methodology:

The synthesis of 2-Bromo-2-ethylbutanoic acid via the Hell-Volhard-Zelinsky reaction from 2-

ethylbutanoic acid would proceed as follows:

Reaction Setup: To a flask containing 2-ethylbutanoic acid, a catalytic amount of phosphorus

tribromide (PBr₃) is added.[2]

Bromination: One molar equivalent of bromine (Br₂) is then slowly added to the reaction

mixture.[2] The reaction is typically conducted at elevated temperatures (above 373 K) and

may require extended reaction times.[3][4]

Intermediate Formation: The PBr₃ converts the carboxylic acid into an acyl bromide.[2] This

acyl bromide then tautomerizes to its enol form.[5]

α-Bromination: The enol intermediate readily reacts with Br₂ at the α-carbon to form the α-

bromo acyl bromide.[2][5]

Hydrolysis: The reaction is then quenched with water, which hydrolyzes the α-bromo acyl

bromide to yield the final product, 2-Bromo-2-ethylbutanoic acid.[4][5]

Purification: The final product can be purified using standard laboratory techniques such as

distillation or crystallization.

Visualizing the Synthesis Pathway
The following diagram illustrates the key stages of the Hell-Volhard-Zelinsky reaction for the

synthesis of 2-Bromo-2-ethylbutanoic acid.
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Caption: Synthesis of 2-Bromo-2-ethylbutanoic acid via the Hell-Volhard-Zelinsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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